Cas no 1216282-58-4 (5-Tert-butyl-2-ethoxyphenol)

• Product Name: 5-Tert-butyl-2-ethoxyphenol
• CAS No: 1216282-58-4
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 5231229
• Update Time: 2025-07-22

5-Tert-butyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-ethoxyphenol
• 5-(Tert-butyl)-2-ethoxyphenol
• Phenol, 5-(1,1-dimethylethyl)-2-ethoxy-
• 5-Tert-butyl-2-ethoxyphenol

• Inchi： 1S/C12H18O2/c1-5-14-11-7-6-9(8-10(11)13)12(2,3)4/h6-8,13H,5H2,1-4H3
• InChI Key： LIVZJUFVZSBIDO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5

Additional information on 5-Tert-butyl-2-ethoxyphenol

Professional Introduction to 5-Tert-butyl-2-ethoxyphenol (CAS No. 1216282-58-4)

5-Tert-butyl-2-ethoxyphenol, with the chemical formula C₁₁H₁₄O₂, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number CAS No. 1216282-58-4, has garnered attention due to its unique structural properties and potential applications in various industrial and scientific domains.

The molecular structure of 5-Tert-butyl-2-ethoxyphenol consists of a phenolic ring substituted with a tert-butyl group at the fifth position and an ethoxy group at the second position. This specific arrangement imparts distinct chemical reactivity and stability, making it a valuable candidate for further research and development. The presence of both electron-donating tert-butyl and electron-withdrawing ethoxy groups creates a balance that influences its interactions with other molecules, particularly in catalytic and pharmaceutical contexts.

In recent years, the study of phenolic derivatives has seen considerable growth, driven by their versatile applications in drug synthesis, polymer stabilization, and as intermediates in fine chemical manufacturing. Among these derivatives, 5-Tert-butyl-2-ethoxyphenol stands out due to its ability to act as a stabilizer in polymer matrices and its potential role in developing novel therapeutic agents.

One of the most compelling aspects of 5-Tert-butyl-2-ethoxyphenol is its utility as a stabilizer in industrial applications. Its tert-butyl group enhances thermal stability, while the ethoxy group improves solubility in various solvents. This combination makes it an excellent candidate for use in plastics, resins, and coatings where thermal and oxidative stability are critical. Recent studies have demonstrated its effectiveness in preventing degradation in polyolefins exposed to high temperatures and UV radiation, thereby extending the lifespan of these materials.

The pharmaceutical potential of 5-Tert-butyl-2-ethoxyphenol has also been explored extensively. Researchers have identified its capacity to serve as a precursor in the synthesis of various bioactive molecules. Its phenolic core can be modified to introduce different functional groups, leading to compounds with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, derivatives of this compound have shown promise in preclinical studies for their ability to inhibit certain enzymes involved in inflammatory pathways.

Moreover, the structural features of 5-Tert-butyl-2-ethoxyphenol make it an attractive scaffold for designing molecules with enhanced bioavailability. The tert-butyl group can improve lipophilicity, facilitating better absorption across biological membranes, while the ethoxy group can be tailored to optimize metabolic stability. These characteristics are particularly important in drug development, where achieving the right balance between efficacy and pharmacokinetics is crucial.

In the realm of materials science, 5-Tert-butyl-2-ethoxyphenol has been investigated for its role as a flame retardant additive. Its ability to chelate metal ions and disrupt combustion pathways makes it effective in reducing flammability in materials used in construction, electronics, and transportation. Comparative studies have shown that formulations incorporating this compound exhibit lower smoke emission and higher thermal resistance compared to conventional flame retardants.

The synthesis of 5-Tert-butyl-2-ethoxyphenol involves multi-step organic reactions that highlight its complexity as a chemical entity. Typically, it is synthesized through the Friedel-Crafts alkylation of phenol followed by etherification with ethylene oxide or through catalytic hydrogenation of corresponding nitro or halogenated derivatives. The choice of synthetic route depends on factors such as yield optimization, cost-effectiveness, and environmental considerations.

Economic considerations also play a significant role in the production and application of 5-Tert-butyl-2-ethoxyphenol. As demand for high-performance materials and pharmaceutical intermediates grows, so does the need for efficient synthetic methodologies that minimize waste and energy consumption. Advances in green chemistry have led to the development of more sustainable processes for producing this compound, aligning with global efforts to reduce environmental impact.

The regulatory landscape surrounding the use of 5-Tert-butyl-2-ethoxyphenol is another important aspect to consider. While it is not classified as a hazardous or controlled substance under current international regulations, compliance with safety data sheet (SDS) requirements is mandatory for all industrial applications. Manufacturers must ensure that proper handling procedures are followed to protect workers from potential exposure risks.

In conclusion, 5-Tert-butyl-2-ethoxyphenol (CAS No. 1216282-58-4) is a multifaceted compound with broad applications across multiple industries. Its unique structural properties make it an invaluable asset in pharmaceutical development, material science, and industrial manufacturing. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and progress in these fields.